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Compound of Interest

Compound Name: 2-(Pyrrolidin-1-yl)phenol

Cat. No.: B1302007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 2-(Pyrrolidin-1-yl)phenol. The following procedures are designed to ensure a

safe laboratory environment and compliance with standard safety protocols.

Hazard Identification and Classification
2-(Pyrrolidin-1-yl)phenol is a chemical that requires careful handling due to its potential health

hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides the following classifications:

Acute toxicity, oral (Category 4): Harmful if swallowed[1].

Skin corrosion/irritation (Category 2): Causes skin irritation[1].

Specific target organ toxicity, single exposure (Category 3): May cause respiratory

irritation[1].

Hazardous to the aquatic environment, long-term hazard (Category 3): Harmful to aquatic life

with long-lasting effects[1].

Signal Word: Warning[1][2]

Hazard Statements:
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H302: Harmful if swallowed[1].

H315: Causes skin irritation[1][2].

H319: Causes serious eye irritation[2].

H335: May cause respiratory irritation[1][2].

H412: Harmful to aquatic life with long lasting effects[1].

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[2][3].

P270: Do not eat, drink or smoke when using this product[4].

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection[3][4].

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor[4].

P302+P352: IF ON SKIN: Wash with plenty of water and soap[3][4].

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing[2]

[3][4].

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[2][3][4].

P501: Dispose of contents/container to hazardous waste disposal[4].

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₁₀H₁₃NO [1][2][5]

Molecular Weight 163.22 g/mol [1]

Appearance

Cream to orange to red to

brown or pale pink to pink

crystals, powder, or fused solid

[5]

Melting Point 108-112 °C [2]

Boiling Point (Predicted) 279.1 ± 23.0 °C [2]

Density (Predicted) 1.146 ± 0.06 g/cm³ [2]

pKa (Predicted) 10.30 ± 0.30 [2]

Water Solubility Insoluble in water [2]

Operational Plan: Handling Procedures
Adherence to the following step-by-step procedures is mandatory when handling 2-(Pyrrolidin-
1-yl)phenol to minimize exposure and ensure a safe working environment.

Engineering Controls
Ventilation: Always handle 2-(Pyrrolidin-1-yl)phenol in a properly functioning chemical fume

hood to minimize inhalation of dust or vapors[6][7].

Eye Wash and Safety Shower: Ensure that an ANSI-approved eyewash station and safety

shower are readily accessible within a 10-second travel time from the work area[7][8].

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical. The following table outlines the required PPE for

handling this compound.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

For incidental contact, double-

layered nitrile gloves are

recommended. For direct

handling of larger quantities or

concentrated solutions, heavy-

duty gloves such as butyl

rubber or neoprene should be

worn[6][8][9]. Gloves should be

inspected for tears or

degradation before and during

use and changed

frequently[10].

Eyes/Face
Safety glasses with side

shields or chemical goggles

ANSI Z87.1-compliant eye

protection is mandatory[6]. A

face shield should be worn in

addition to goggles when there

is a significant splash

hazard[6][11].

Body
Laboratory coat and additional

protective clothing

A fully buttoned lab coat is

required[8]. For tasks with a

high potential for splashing, a

chemical-resistant apron made

of butyl rubber or neoprene

should be worn over the lab

coat[8][9]. Long pants and

closed-toe shoes are

mandatory[8][9].

Respiratory Respirator (if necessary) A respirator with an

appropriate filter (e.g., P-type

for particulates) may be

necessary if engineering

controls do not adequately

prevent exposure to dust or
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aerosols. The use of

respirators should be based on

a risk assessment and a formal

respiratory protection

program[10].

Experimental Workflow for Handling 2-(Pyrrolidin-1-
yl)phenol
The following diagram outlines the standard workflow for safely handling 2-(Pyrrolidin-1-
yl)phenol in a laboratory setting.
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Figure 1. Standard workflow for handling 2-(Pyrrolidin-1-yl)phenol.

Emergency Protocols
Immediate and appropriate response to an exposure is critical.
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Skin Contact
Immediately remove all contaminated clothing, including leather items like belts and

watchbands[9][12].

Quickly wipe off excess chemical with a dry cloth.

Wash the affected area with copious amounts of soap and water for at least 15 minutes[7].

For phenol-type compounds, it is highly recommended to have a first aid kit containing

polyethylene glycol 300 or 400 (PEG-300 or PEG-400)[9][12]. If available, gently wipe the

affected area repeatedly with gauze soaked in PEG-300 or PEG-400[9][12].

Seek immediate medical attention[9].

Eye Contact
Immediately flush the eyes with a gentle but steady stream of water for at least 15-20

minutes at an eyewash station, holding the eyelids open[7][11].

Remove contact lenses if present and easy to do so[2][4].

Seek immediate medical attention[7].

Inhalation
Move the affected person to fresh air immediately[2][3].

If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial

respiration.

Seek immediate medical attention.

Ingestion
Do NOT induce vomiting[4].

Rinse the mouth with water[4].
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Never give anything by mouth to an unconscious person.

Seek immediate medical attention[4].

Spills
Small Spills:

Alert others in the area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth[13].

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal[3][14].

Decontaminate the spill area with soap and water[6].

Large Spills:

Evacuate the laboratory immediately and alert others.

Close the laboratory doors and prevent entry.

Contact your institution's emergency response team or local fire department.

Provide them with the Safety Data Sheet and any other relevant information.

Disposal Plan
All waste containing 2-(Pyrrolidin-1-yl)phenol must be treated as hazardous waste and

disposed of according to institutional, local, state, and federal regulations.

Waste Segregation and Collection
Solid Waste: Collect solid 2-(Pyrrolidin-1-yl)phenol, contaminated materials (e.g., paper

towels, gloves, absorbent pads), and empty containers in a designated, clearly labeled, and

sealed container for hazardous solid waste[13][14]. The container should be made of a

compatible material and kept closed when not in use[14].
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Liquid Waste: Collect solutions containing 2-(Pyrrolidin-1-yl)phenol in a designated, leak-

proof, and clearly labeled container for hazardous liquid waste[13][14]. Ensure the container

is compatible with the solvent used.

Labeling and Storage
All waste containers must be labeled with the words "HAZARDOUS WASTE" and a clear

description of the contents, including the full chemical name and approximate

concentrations[14].

Store waste containers in a designated, well-ventilated secondary containment area away

from incompatible materials[6][7].

Disposal Procedure
Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor for pickup and disposal of the waste[14].

Do not dispose of 2-(Pyrrolidin-1-yl)phenol down the drain or in regular trash[3].

This comprehensive guide is intended to provide essential information for the safe handling of

2-(Pyrrolidin-1-yl)phenol. Always consult the specific Safety Data Sheet (SDS) for the

material you are using and your institution's safety protocols before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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